Cas no 1697-06-9 (Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI))

Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI) structure
1697-06-9 structure
Product Name:Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI)
CAS No:1697-06-9
MF:C16H30Cl6N4O2
MW:523.152998447418
CID:170535
PubChem ID:121166
Update Time:2025-04-19

Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI)
    • 1,1'-(Piperazine-1,4-diyl)bis{2-[bis(2-chloroethyl)amino]ethan-1-one}--hydrogen chloride (1/2)
    • 1697-06-9
    • DTXSID20937667
    • Piperazine, 1,4-bis((bis(2-chloroethyl)amino)acetyl)-, dihydrochloride
    • 1,4-Bis((bis(2-chloroethyl)amino)acetyl)piperazine dihydrochloride
    • Inchi: 1S/C16H28Cl4N4O2.2ClH/c17-1-5-21(6-2-18)13-15(25)23-9-11-24(12-10-23)16(26)14-22(7-3-19)8-4-20;;/h1-14H2;2*1H
    • InChI Key: AGLJUXAEYNLVOB-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CC(N1CCN(C(CN(CCCl)CCCl)=O)CC1)=O.Cl.Cl

Computed Properties

  • Exact Mass: 520.0505
  • Monoisotopic Mass: 520.049992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 373
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.1Ų

Experimental Properties

  • PSA: 47.1

Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI) Related Literature

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